2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-isopropylacetamide
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Overview
Description
2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-isopropylacetamide is a useful research compound. Its molecular formula is C18H21FN2O3 and its molecular weight is 332.375. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
In vitro metabolism studies of related peptidomimetic inhibitors, such as AG7088, have revealed insights into their metabolic pathways across different species, including mice, rats, rabbits, dogs, monkeys, and humans. These studies, characterized by liquid chromatography and NMR techniques, are crucial for understanding the drug's behavior in biological systems, guiding the development of therapeutics with better efficacy and safety profiles (Zhang et al., 2001).
Chemical Synthesis and Characterization
Electrosynthesis methods have been developed for the efficient production of fluoroorganic compounds, demonstrating the versatility of electrochemical techniques in introducing fluorine atoms into organic molecules. This approach is valuable for synthesizing fluorine-containing compounds, such as 2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)-N-isopropylacetamide, which can exhibit unique physical, chemical, and biological properties (Bensadat et al., 1980).
Antimicrobial and Cytotoxic Activities
Novel cyclotriphosphazene derivatives with (4-fluorobenzyl) pendant arms have been synthesized and their structures characterized. These compounds show significant antimicrobial and cytotoxic activities, suggesting potential applications in developing new antimicrobial agents and cancer therapeutics. The exploration of such compounds underscores the importance of fluorinated compounds in medicinal chemistry (Öztürk et al., 2019).
Drug Discovery and Development
Orexin receptor antagonists , incorporating fluorinated compounds, have been investigated for their potential to modulate compulsive food consumption and binge eating in animal models. These studies highlight the role of fluorinated compounds in designing selective receptor antagonists, offering insights into novel therapeutic strategies for eating disorders (Piccoli et al., 2012).
Antiallergic Agents
N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides , including fluorinated derivatives, have been synthesized and evaluated for their antiallergic properties. Such compounds contribute to the development of more potent and selective antiallergic medications, illustrating the application of fluorinated compounds in enhancing pharmaceutical properties (Menciu et al., 1999).
Mechanism of Action
Target of action
For instance, compounds with a fluorobenzyl group have been found to interact with various receptors and enzymes .
Mode of action
Without specific information, it’s hard to determine the exact mode of action. Compounds with similar structures often work by binding to their target and modulating its activity, which can lead to changes in cellular processes .
Biochemical pathways
It’s likely that the compound could influence multiple pathways, depending on its target and mode of action .
Properties
IUPAC Name |
2-[5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O3/c1-12(2)20-18(23)10-21-9-17(16(22)8-13(21)3)24-11-14-6-4-5-7-15(14)19/h4-9,12H,10-11H2,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAOONNCJNJXYIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C(=CN1CC(=O)NC(C)C)OCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.